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1-Pentyn-3-ol, 3,4,4-trimethyl-,
Compound Name:

(S)-
CAS No.: 38484-41-2
Cat. No.: B14674005

Get Quote

\ J

This guide provides a comprehensive overview of the core properties, applications, and safety
data for a class of versatile organosilane compounds: isocyanate-functionalized silane coupling
agents. Due to the potential ambiguity of CAS number 38484-41-2, this document will focus on
closely related and well-documented compounds that are critical to researchers, scientists, and
drug development professionals in the fields of materials science and bioconjugation.
Specifically, we will delve into the technical details of Tris(3-trimethoxysilylpropyl)isocyanurate,
3-(Triethoxysilyl)propyl isocyanate, and 3-Isocyanatopropyltrimethoxysilane.

Introduction to Isocyanate-Functionalized Silanes

Isocyanate-functionalized silanes are bifunctional molecules that serve as molecular bridges
between inorganic and organic materials. Their unique structure, featuring a reactive
isocyanate group and hydrolyzable alkoxy groups on a silicon atom, allows them to form
covalent bonds with a wide range of substrates. The silane end of the molecule can react with
inorganic surfaces such as glass, metals, and silica, while the isocyanate group readily reacts
with nucleophiles like amines and hydroxyls present in organic polymers. This dual reactivity
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makes them indispensable as adhesion promoters, crosslinking agents, and surface modifiers

in a multitude of advanced material applications.[1]

Physicochemical Properties

The physicochemical properties of these silanes are fundamental to their application and

handling. The following table summarizes the key properties of three representative

isocyanate-functionalized silanes.

Tris(3- 3- 3-
Property trimethoxysilylprop (Triethoxysilyl)prop Isocyanatopropyltri
yl)isocyanurate yl isocyanate methoxysilane
CAS Number 26115-70-8 24801-88-5 15396-00-6
Molecular Formula C21H45N3012Si3 C10H21NO4Si C7H15NO4Si
Molecular Weight 615.86 g/mol 247.36 g/mol 205.28 g/mol
Colorless to light Colorless to light o
Appearance o o Colorless clear liquid
yellow clear liquid yellow liquid
Boiling Point N/A 283 °C (lit.) N/A
) 0.999 g/mL at 25 °C
Density 1.170 g/mL ) N/A
(lit.)
Refractive Index 1.4610 @ 20°C n20/D 1.42 (lit.) N/A
Flash Point 102 °C 106.5 °C - closed cup N/A

Mechanism of Action and Applications

The utility of isocyanate-functionalized silanes stems from their ability to form stable covalent

bonds at the interface of dissimilar materials. The reaction mechanism involves two key steps:

e Hydrolysis and Condensation of Silane Groups: In the presence of moisture, the alkoxy

groups (e.g., methoxy or ethoxy) on the silicon atom hydrolyze to form reactive silanol

groups (Si-OH). These silanols can then condense with hydroxyl groups on an inorganic
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substrate (like glass or metal oxides) to form stable siloxane bonds (Si-O-Substrate). They
can also self-condense to form a durable polysiloxane network on the surface.

o Reaction of the Isocyanate Group: The isocyanate group (-N=C=0) is highly reactive
towards active hydrogen-containing functional groups such as amines (-NH2), hydroxyls (-
OH), and thiols (-SH) present in organic polymers like polyurethanes, epoxies, and
polyamides. This reaction forms stable urethane, urea, or thiocarbamate linkages, effectively
coupling the organic and inorganic phases.

This dual functionality makes these silanes critical components in a variety of applications:

» Adhesives and Sealants: They significantly enhance the adhesion of sealants and adhesives
to glass, metal, and other inorganic substrates, improving bond strength and durability,
especially under wet conditions.[2]

o Coatings and Paints: As crosslinking agents, they improve the abrasion, scratch, and
corrosion resistance of high-performance coatings.[1]

o Composites and Fillers: They are used to treat the surface of fillers like silica and glass fibers
to improve their compatibility and dispersion within a polymer matrix, leading to enhanced
mechanical properties of the composite material.[1]

» Biomaterial Surface Modification: The isocyanate group can be used to immobilize
biomolecules, such as proteins and enzymes, onto silica-based supports for applications in
diagnostics and biocatalysis.

Caption: Workflow for surface modification using isocyanate-functionalized silanes.

Synthesis and Purification

While detailed, proprietary synthesis protocols are often not publicly available, the general
synthetic route to isocyanate-functionalized silanes involves the reaction of an amino-functional
silane with a phosgene derivative. For example, 3-isocyanatopropyltrimethoxysilane can be
synthesized from 3-aminopropyltrimethoxysilane.

General Synthetic Scheme:
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Caption: General synthetic pathway for isocyanate-functionalized silanes.

Purification is typically achieved through distillation under reduced pressure to remove starting
materials and byproducts. The final product is usually a clear liquid with a purity of 95% or
higher.

Analytical Characterization

The identity and purity of isocyanate-functionalized silanes are confirmed using a combination
of analytical techniques:

o Fourier-Transform Infrared Spectroscopy (FTIR): A strong, characteristic absorption band
around 2270 cm~1! confirms the presence of the isocyanate group (-N=C=0).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
overall structure of the molecule, while 2°Si NMR can provide information about the silicon
environment.

e Gas Chromatography (GC): GC is a standard method for determining the purity of the silane.
Typical Analytical Workflow:

« ldentity Confirmation: Run FTIR and NMR to verify the presence of key functional groups
and the overall molecular structure.

» Purity Assessment: Use GC with a suitable detector (e.g., FID) to quantify the main
component and any impurities.
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o Water Content: Karl Fischer titration is often used to determine the water content, as
moisture can lead to hydrolysis and reduced reactivity of the silane.

Safety and Handling

Isocyanate-functionalized silanes are hazardous materials and must be handled with
appropriate safety precautions.

GHS Hazard Classification (Example for 3-(Triethoxysilyl)propyl isocyanate):[3]
o Pictograms:

o GHSO05 (Corrosion)

o GHSO06 (Skull and Crossbones)

o GHSO08 (Health Hazard)
» Signal Word: Danger
» Hazard Statements:

o H302 + H312: Harmful if swallowed or in contact with skin.

o H314: Causes severe skin burns and eye damage.

o H317: May cause an allergic skin reaction.

o H330: Fatal if inhaled.

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
Handling and Storage:

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g.,
neoprene or nitrile rubber), safety goggles, a face shield, and a lab coat.[4] Work in a well-
ventilated area or under a chemical fume hood.[5] For operations with a risk of inhalation, a
respirator with an appropriate cartridge is necessary.[6]
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» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat, sparks, and open flames.[4][5] These compounds are sensitive to moisture and
should be stored under an inert atmosphere (e.g., nitrogen).[7]

o Incompatibilities: Avoid contact with water, alcohols, acids, bases, and strong oxidizing
agents.[4]

o First Aid Measures:

[e]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor.[3][9]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of
water.[9][10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[8][9]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[8][9]

Spill and Disposal:

¢ In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[5]

o Dispose of waste in accordance with local, state, and federal regulations.

Caption: A cyclical workflow for risk assessment when handling hazardous silanes.

Conclusion

Isocyanate-functionalized silanes are a powerful class of molecules that enable the creation of
advanced materials with enhanced properties. Their ability to bridge the gap between organic
and inorganic materials has led to their widespread use in high-performance adhesives,
coatings, and composites. A thorough understanding of their properties, reaction mechanisms,
and, most importantly, their safe handling is crucial for any researcher or professional working
with these versatile compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chinacouplingagents.com [chinacouplingagents.com]

2. 3-Isocyanatopropyltrimethoxysilane | 15396-00-6 [chemicalbook.com]
3. 3-(Triethoxysilyl)propyl isocyanate 95 24801-88-5 [sigmaaldrich.com]
4. gelest.com [gelest.com]

5. fishersci.com [fishersci.com]

6. 3-(Triethoxysilyl)propyl isocyanate, 95% - 24801-88-5 - Manufacturers & Suppliers in India
[ottokemi.com]

7. TRIS(3-Trimethoxysilylpropyl)isocyanurate, tech | Gelest [gelest.com]
8. (3-Isocyanatopropyl)trimethoxysilane | 15396-00-6 | TCI AMERICA [tcichemicals.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.gelest.com/product/tris-3-trimethoxysilylpropyl-isocyanurate-tech
https://www.jessicachemical.com/news/3-triethoxysilyl-propyl-isocyanate-application-83269077.html
https://www.gelest.com/sds/SIT8717.0.pdf
https://www.ottokemi.com/product/3-triethoxysilyl-propyl-isocyanate-95-24801-88-5
https://www.co-formula.com/silane/isocyanate-silanes/cfs-708-tris-3-trimethoxysilyl-propyl-isocyanurate.html
https://www.benchchem.com/product/b14674005?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chinacouplingagents.com/news/3-triethoxysilyl-propyl-isocyanate-applicatio-76468698.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0391218.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/413364
https://www.gelest.com/wp-content/uploads/product_msds/SIT8717.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC391900250&countryCode=US&language=en
https://www.ottokemi.com/organosilicon/T211.aspx
https://www.ottokemi.com/organosilicon/T211.aspx
https://www.gelest.com/product/SIT8717.0/
https://www.tcichemicals.com/US/en/p/T2044
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14674005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 9. tcichemicals.com [tcichemicals.com]
e 10. datasheets.scbt.com [datasheets.scbt.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to Isocyanate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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